REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[N:8]([S:11]([C:14]3[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=3)(=[O:13])=[O:12])[CH:9]=[CH:10][C:3]=12.C([N-]C(C)C)(C)C.[Li+].[I:28]I>O1CCCC1>[Br:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]2[N:8]([S:11]([C:14]3[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=3)(=[O:13])=[O:12])[C:9]([I:28])=[CH:10][C:3]=12 |f:1.2|
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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BrC1=C2C(=NC=C1)N(C=C2)S(=O)(=O)C2=CC=CC=C2
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Name
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Quantity
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0.556 mL
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Type
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reactant
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Smiles
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C(C)(C)[N-]C(C)C.[Li+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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376 mg
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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The reaction was stirred at −78° C. for 2.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was slowly added over 10 minutes
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Duration
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10 min
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Type
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CUSTOM
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Details
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was quenched by addition of 1M aqueous sodium thiosulfate solution
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Type
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EXTRACTION
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Details
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The mixture was extracted with dichloromethane
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
2.5 h |
Name
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Type
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product
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Smiles
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BrC1=C2C(=NC=C1)N(C(=C2)I)S(=O)(=O)C2=CC=CC=C2
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |